4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate
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Overview
Description
The compound “4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate” is a derivative of coumarin . Coumarins are a type of chemical compound found in many plants. They have a 2H-chromen-2-one backbone, which is also known as a benzopyrone structure . The “4-methyl-2-oxo-2H-chromen-7-yl” part of the compound indicates a substitution on the 7th position of the coumarin structure . The “4-methoxybenzoate” suggests the presence of a benzoate ester group, which is a common functional group in organic chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely feature a planar coumarin core with a benzoate ester group extending from the 7th position. The presence of the ester group may introduce some degree of rotational freedom, depending on the exact spatial arrangement of the atoms .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, coumarin derivatives are known to participate in a variety of chemical reactions. They can act as electrophiles in reactions with nucleophiles, and the ester group could potentially be hydrolyzed under acidic or basic conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the ester group may increase its polarity compared to coumarin itself, potentially affecting its solubility in various solvents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
112121-61-6 |
---|---|
Molecular Formula |
C18H14O5 |
Molecular Weight |
310.3g/mol |
IUPAC Name |
(4-methyl-2-oxochromen-7-yl) 4-methoxybenzoate |
InChI |
InChI=1S/C18H14O5/c1-11-9-17(19)23-16-10-14(7-8-15(11)16)22-18(20)12-3-5-13(21-2)6-4-12/h3-10H,1-2H3 |
InChI Key |
JEXBVAMQOGQRLX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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